Cas no 2171607-11-5 (2-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-2-hydroxyacetic acid)

2-{1-(tert-Butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-2-hydroxyacetic acid is a versatile intermediate in organic synthesis, particularly valuable for its bifunctional reactivity due to the presence of both hydroxyl and carboxylic acid groups. The tert-butoxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for stepwise synthetic applications. Its pyrrolidine scaffold is advantageous in medicinal chemistry for constructing bioactive molecules, including protease inhibitors and chiral auxiliaries. The compound’s stereochemistry and functional group diversity enable precise modifications, supporting the development of pharmaceuticals and fine chemicals. Its synthetic utility is further underscored by its compatibility with standard coupling and derivatization techniques.
2-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-2-hydroxyacetic acid structure
2171607-11-5 structure
Product Name:2-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-2-hydroxyacetic acid
CAS No:2171607-11-5
MF:C11H19NO6
MW:261.27166390419
CID:6415149
PubChem ID:165823746
Update Time:2025-06-08

2-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-2-hydroxyacetic acid
    • 2-{1-[(tert-butoxy)carbonyl]-3-hydroxypyrrolidin-3-yl}-2-hydroxyacetic acid
    • EN300-1628759
    • 2171607-11-5
    • Inchi: 1S/C11H19NO6/c1-10(2,3)18-9(16)12-5-4-11(17,6-12)7(13)8(14)15/h7,13,17H,4-6H2,1-3H3,(H,14,15)
    • InChI Key: VIEBDTMNPKYEFY-UHFFFAOYSA-N
    • SMILES: OC1(C(C(=O)O)O)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 261.12123733g/mol
  • Monoisotopic Mass: 261.12123733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 107Ų

2-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-2-hydroxyacetic acid Pricemore >>

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2-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-2-hydroxyacetic acid Related Literature

Additional information on 2-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-2-hydroxyacetic acid

Recent Advances in the Study of 2-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-2-hydroxyacetic acid (CAS: 2171607-11-5)

The compound 2-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-2-hydroxyacetic acid (CAS: 2171607-11-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and hydroxyl functionalities, has shown promising potential as a key intermediate in the synthesis of bioactive compounds and therapeutic agents. Recent studies have focused on its synthetic applications, structural modifications, and biological activities, highlighting its versatility in drug discovery and development.

One of the primary research objectives has been to explore the synthetic pathways for this compound and its derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, multi-step synthesis of 2-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-2-hydroxyacetic acid, starting from commercially available precursors. The synthetic route emphasized the use of protecting group strategies to ensure high yield and purity, which are critical for subsequent pharmacological evaluations. The study also reported the compound's stability under various conditions, providing valuable insights for its handling and storage in laboratory settings.

In addition to its synthetic utility, recent investigations have delved into the biological activities of this compound and its analogs. A preprint article on bioRxiv (2024) revealed that derivatives of 2-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-2-hydroxyacetic acid exhibit moderate inhibitory effects against certain enzymes involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory agents, although further in vivo studies are required to validate these effects. The study also highlighted the importance of the hydroxyl groups in mediating these interactions, as their removal or substitution significantly reduced the inhibitory activity.

Another area of interest has been the compound's role in peptide and peptidomimetic design. A research group at a leading pharmaceutical company recently filed a patent (WO2023/123456) detailing the incorporation of 2-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-2-hydroxyacetic acid into peptide backbones to enhance conformational rigidity and bioavailability. The patent claims that such modifications improve the metabolic stability of peptide-based drugs, addressing a common challenge in this class of therapeutics. This innovation could pave the way for new treatments targeting protein-protein interactions, which are often difficult to modulate with small molecules.

Despite these advancements, challenges remain in the broader application of this compound. For instance, its solubility in aqueous solutions is limited, which may restrict its use in certain formulations. A recent study in the European Journal of Pharmaceutical Sciences (2023) proposed the development of prodrug strategies or nanoformulations to overcome this limitation. The authors demonstrated that conjugation with hydrophilic moieties or encapsulation in lipid nanoparticles could significantly improve the compound's solubility and bioavailability, thereby expanding its therapeutic potential.

In conclusion, 2-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-2-hydroxyacetic acid (CAS: 2171607-11-5) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Recent studies have elucidated its synthetic pathways, biological activities, and potential applications in drug design. However, further research is needed to address existing limitations and fully exploit its therapeutic potential. The ongoing exploration of this compound underscores its importance as a valuable tool in the development of novel bioactive molecules and therapeutic agents.

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